Cas no 151695-58-8 (Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester)

• Product Name: Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester
• CAS No: 151695-58-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 99464
• PubChem ID: 45089792
• Update Time: 2025-04-18

Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-methyl-, 3-oxetanyl ester
• Benzoic acid, 2-amino-3-methyl-, 3-oxetanyl ester (9CI)
• 151695-58-8
• SCHEMBL9387290
• 3-Oxetanyl 2-amino-3-methylbenzoate
• oxetan-3-yl 2-amino-3-methylbenzoate

• Inchi： 1S/C11H13NO3/c1-7-3-2-4-9(10(7)12)11(13)15-8-5-14-6-8/h2-4,8H,5-6,12H2,1H3
• InChI Key： XQRWAQOSHXIXSC-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC(C1C=CC=C(C)C=1N)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 61.55